Cas no 1427416-33-8 (5-Bromo-4-fluoro-2-methylbenzoic acid)
1427416-33-8 structure
Product Name:5-Bromo-4-fluoro-2-methylbenzoic acid
CAS No:1427416-33-8
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD23712112
CID:4599068
PubChem ID:75488625
Update Time:2024-11-02
5-Bromo-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-fluoro-2-methylbenzoic acid
- 5-Bromo-4-fluoro-2-methyl-benzoic acid
- 5-Bromo-4-fluoro-2-methylbenzoicacid
- AS-41136
- 1427416-33-8
- EN300-192581
- CS-0112810
- MFCD23712112
- AKOS023787876
- DB-206925
- SCHEMBL17244916
-
- MDL： MFCD23712112
- Inchi： 1S/C8H6BrFO2/c1-4-2-7(10)6(9)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： OFPHIASYPPAEEH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C)=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 231.95352g/mol
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3
5-Bromo-4-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM404673-100mg |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 95% | 100mg |
$98 | 2022-06-13 | |
| Chemenu | CM404673-250mg |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 95% | 250mg |
$160 | 2022-06-13 | |
| Chemenu | CM404673-1g |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 95% | 1g |
$398 | 2022-06-13 | |
| Matrix Scientific | 189638-500mg |
5-Bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 500mg |
$780.00 | 2023-09-10 | ||
| Matrix Scientific | 189638-1g |
5-Bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 1g |
$1230.00 | 2023-09-10 | ||
| Matrix Scientific | 189638-5g |
5-Bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 5g |
$3690.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1014762-100mg |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 98% | 100mg |
$150 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1014762-250mg |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 98% | 250mg |
$180 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1014762-1g |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 98% | 1g |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1105466-5g |
5-bromo-4-fluoro-2-methylbenzoic acid |
1427416-33-8 | 95% | 5g |
$1650 | 2024-07-23 |
5-Bromo-4-fluoro-2-methylbenzoic acid Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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